Cas no 127427-04-7 (Sodium 3-(3,4,5-trimethoxyphenyl)prop-2-enoate)

• Product Name: Sodium 3-(3,4,5-trimethoxyphenyl)prop-2-enoate
• CAS No: 127427-04-7
• MF: C₁₂H₁₃NaO₅
• MW: 260.218394994736
• CID: 103162
• PubChem ID: 87577093
• Update Time: 2025-08-04

Sodium 3-(3,4,5-trimethoxyphenyl)prop-2-enoate Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,3-(3,4,5-trimethoxyphenyl)-, sodium salt (1:1)
• Sodium 3,4,5-Trimethoxycinnamate
• 3,4,5-TRIMETHOXYCINNAMIC ACID SODIUM SALT
• sodium,3-(3,4,5-trimethoxyphenyl)prop-2-enoate
• Trimethoxycinnamicacidsodiumsalt
• Sodium3,4,5-Trimethoxycinnamate
• sodium 3-(3,4,5-trimethoxyphenyl)prop-2-enoate
• J-005494
• AS-71721
• T1323
• SCHEMBL9119124
• sodium;(E)-3-(3,4,5-trimethoxyphenyl)prop-2-enoate
• 127427-04-7
• MFCD00143055
• sodium (E)-3-(3,4,5-trimethoxyphenyl)acrylate
• AKOS015851445
• Sodium 3-(3,4,5-trimethoxyphenyl)prop-2-enoate

• MDL： MFCD00143055
• Inchi： 1S/C12H14O5.Na/c1-15-9-6-8(4-5-11(13)14)7-10(16-2)12(9)17-3;/h4-7H,1-3H3,(H,13,14);/q;+1/p-1/b5-4+;
• InChI Key： CNDQKFLPUDASFN-FXRZFVDSSA-M
• SMILES： [Na+].O(C)C1C(=CC(/C=C/C(=O)[O-])=CC=1OC)OC

Computed Properties

• Exact Mass: 260.06600
• Monoisotopic Mass: 260.066
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 268
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.8

Experimental Properties

• Color/Form: Not determined
• Density: No data available
• Melting Point: No data available
• Flash Point: No data available
• PSA: 67.82000
• LogP: 0.47550
• Solubility: Not determined

Sodium 3-(3,4,5-trimethoxyphenyl)prop-2-enoate Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p1086 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Coumaric acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Coumaric acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Sodium 3-(3,4,5-trimethoxyphenyl)prop-2-enoate

Comprehensive Analysis of Sodium 3-(3,4,5-trimethoxyphenyl)prop-2-enoate (CAS No. 127427-04-7)

Sodium 3-(3,4,5-trimethoxyphenyl)prop-2-enoate (CAS No. 127427-04-7) is a sodium salt derivative of 3-(3,4,5-trimethoxyphenyl)prop-2-enoic acid, a compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound belongs to the class of cinnamic acid derivatives, which are widely studied for their potential therapeutic applications. The presence of three methoxy groups on the phenyl ring enhances its solubility and bioavailability, making it a promising candidate for drug development.

In recent years, the demand for bioactive compounds like Sodium 3-(3,4,5-trimethoxyphenyl)prop-2-enoate has surged, driven by the growing interest in natural product derivatives and their applications in cancer research and anti-inflammatory therapies. Researchers have explored its potential as a tyrosine kinase inhibitor, a class of compounds that play a critical role in regulating cell signaling pathways. This aligns with current trends in precision medicine, where targeted therapies are increasingly favored over traditional treatments.

The synthesis of Sodium 3-(3,4,5-trimethoxyphenyl)prop-2-enoate typically involves the condensation of 3,4,5-trimethoxybenzaldehyde with malonic acid, followed by neutralization with sodium hydroxide. This process yields a water-soluble salt, which is advantageous for formulation in drug delivery systems. Its stability under physiological conditions makes it suitable for oral and intravenous administration, addressing a key challenge in modern pharmacology.

From a molecular docking perspective, the compound's structure allows it to interact with various enzyme active sites, particularly those involved in angiogenesis and cell proliferation. These interactions are critical for its potential use in treating diseases characterized by abnormal cell growth. Additionally, its antioxidant properties have been investigated in the context of neurodegenerative diseases, a hot topic in aging-related research.

The pharmacokinetic profile of Sodium 3-(3,4,5-trimethoxyphenyl)prop-2-enoate has been studied in preclinical models, revealing favorable absorption and distribution characteristics. Its ability to cross the blood-brain barrier is particularly noteworthy, as it opens doors for applications in central nervous system disorders. This aligns with the increasing focus on brain-targeted therapeutics in the pharmaceutical industry.

In the realm of green chemistry, researchers have explored eco-friendly synthesis routes for this compound, responding to the global push for sustainable pharmaceutical production. The use of biocatalysts and microwave-assisted synthesis has shown promise in improving yield while reducing environmental impact. These advancements address the growing consumer demand for environmentally conscious drug development practices.

Quality control of Sodium 3-(3,4,5-trimethoxyphenyl)prop-2-enoate typically involves high-performance liquid chromatography (HPLC) and mass spectrometry techniques to ensure purity and batch consistency. These analytical methods are crucial for meeting Good Manufacturing Practice (GMP) standards, a topic of increasing importance in pharmaceutical supply chains.

Looking ahead, the potential applications of Sodium 3-(3,4,5-trimethoxyphenyl)prop-2-enoate extend beyond medicine. Its unique chemical properties make it a candidate for material science applications, particularly in the development of functional polymers. This interdisciplinary potential reflects the broader trend of convergence between chemistry, biology, and materials science in modern research.